Cas no 1004482-42-1 ({[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate)

• Product Name: {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate
• CAS No: 1004482-42-1
• MF: C₁₈H₁₈ClNO₃
• MW: 331.793424129486
• CID: 5321485
• Update Time: 2025-05-27

{[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate
• STL013429
• 2-((4-chlorophenethyl)amino)-2-oxoethyl 2-methylbenzoate
• 2-{[2-(4-chlorophenyl)ethyl]amino}-2-oxoethyl 2-methylbenzoate
• {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate

• Inchi： 1S/C18H18ClNO3/c1-13-4-2-3-5-16(13)18(22)23-12-17(21)20-11-10-14-6-8-15(19)9-7-14/h2-9H,10-12H2,1H3,(H,20,21)
• InChI Key： WLAYKXHXBGOVGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(COC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• XLogP3: 4.1
• Topological Polar Surface Area: 55.4

Additional information on {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate

Comprehensive Overview of {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate (CAS No. 1004482-42-1)

The compound {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate (CAS No. 1004482-42-1) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a 4-chlorophenyl group and a 2-methylbenzoate moiety, makes it a subject of interest for scientists exploring novel drug intermediates and bioactive molecules. This article delves into its properties, synthesis, and potential applications while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions regarding CAS No. 1004482-42-1 is its role in drug discovery. The compound's carbamoyl and ester functional groups are pivotal in designing prodrugs or enzyme inhibitors, aligning with current trends in targeted therapy and precision medicine. Researchers are particularly interested in its potential as a bioactive scaffold, given its structural similarity to known pharmacophores. Additionally, its lipophilicity and metabolic stability are often discussed in forums and academic circles, reflecting the growing demand for ADME-optimized compounds.

From a synthetic perspective, {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate is typically prepared via amide coupling or esterification reactions. Recent advancements in green chemistry have spurred interest in optimizing its synthesis to reduce waste and improve yield—a topic frequently searched in sustainable chemistry databases. The compound's purification and analytical characterization (e.g., via HPLC or NMR) are also critical, as purity standards are paramount in pharmaceutical applications.

Another hot topic tied to this compound is its potential in neurological research. The 4-chlorophenyl moiety is structurally analogous to ligands targeting G-protein-coupled receptors (GPCRs), a key area in neurodegenerative disease studies. Searches for "CAS 1004482-42-1 GPCR" or "chlorophenyl derivatives in CNS drugs" highlight this intersection. Furthermore, its esterase sensitivity makes it a candidate for controlled-release formulations, a trending focus in drug delivery systems.

In industrial settings, 1004482-42-1 is often explored for its patent landscape. Queries like "IP status of {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate" reflect concerns over generic drug development and exclusivity rights. Regulatory databases indicate its use in proprietary blends, though it remains non-listed in major restricted substance inventories, ensuring broad accessibility for R&D.

To conclude, CAS No. 1004482-42-1 exemplifies the convergence of medicinal chemistry, process optimization, and therapeutic innovation. Its versatility and relevance to contemporary research themes—such as sustainable synthesis, neurological targets, and intellectual property—ensure its continued prominence in scientific literature and industry discussions.